Cas no 497103-76-1 (Tert-Butyl (2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl (2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 497103-76-1
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• MDL: MFCD31618005
• CID: 1528823
• PubChem ID: 11129340
• Update Time: 2025-04-21

Tert-Butyl (2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-4-(trifluoromethyl)-,1,1-dimethylethyl ester, (2R,4R)-
• tert-Butyl (2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• (2R,4R)-1-Boc-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine
• t-Butyl (2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• SCHEMBL25366414
• (2R,4R)-tert-butyl 2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• P18877
• DTXSID401123516
• (2S,4R)-1-Boc-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine ee
• CRSWFECHMDRHHV-HTQZYQBOSA-N
• CS-0048639
• MFCD31618005
• tert-Butyl(2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate
• XUA10376
• AS-78149
• 497103-76-1
• VTA48243
• 1,1-Dimethylethyl (2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)-1-pyrrolidinecarboxylate
• Tert-Butyl (2R,4R)-2-(hydroxymethyl)-4-(trifluoromethyl)pyrrolidine-1-carboxylate

• MDL： MFCD31618005
• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-5-7(11(12,13)14)4-8(15)6-16/h7-8,16H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： CRSWFECHMDRHHV-HTQZYQBOSA-N
• SMILES： FC([C@H]1CN(C(=O)OC(C)(C)C)[C@@H](CO)C1)(F)F

Computed Properties

• Exact Mass: 269.12394
• Monoisotopic Mass: 269.12387792 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8
• Molecular Weight: 269.26

Experimental Properties

• PSA: 49.77